N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-[4-(butan-2-ylcarbamoyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-3-12(2)20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19/h4-12H,3H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: CZLCLPZCBOQYCC-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Description

N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a kinase inhibitor, which means that it can block certain enzymes involved in the growth and spread of cancer cells.

Mechanism of Action

N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 works by inhibiting the activity of several kinases that are involved in tumor growth and angiogenesis. Specifically, it inhibits the activity of RAF kinases, which are involved in the RAS-RAF-MEK-ERK signaling pathway that promotes cell proliferation and survival. N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 also inhibits the activity of VEGFR-2, which is involved in angiogenesis, the process by which new blood vessels are formed to supply nutrients and oxygen to tumors.
Biochemical and Physiological Effects:
N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to inhibit tumor growth and angiogenesis in a variety of cancer types, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 is that it has been extensively studied, and its mechanism of action is well understood. This makes it a valuable tool for researchers studying the RAS-RAF-MEK-ERK signaling pathway and angiogenesis. However, one limitation of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 is that it can have off-target effects, meaning that it can inhibit the activity of kinases that are not involved in tumor growth or angiogenesis. This can make it difficult to interpret the results of experiments using N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006.

Future Directions

There are several future directions for research on N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006. One direction is to study its potential use in combination with other drugs for the treatment of cancer. Another direction is to study its potential use in the treatment of other diseases, such as rheumatoid arthritis and psoriasis. Additionally, researchers could investigate the use of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 as a tool for studying the RAS-RAF-MEK-ERK signaling pathway and angiogenesis in more detail. Finally, researchers could work to develop more selective kinase inhibitors that have fewer off-target effects than N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006.

Synthesis Methods

The synthesis of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 involves several steps, starting with the reaction of 2-fluoroaniline with 4-chlorobenzoyl chloride to form 4-(2-fluorophenyl)benzoyl chloride. This intermediate is then reacted with sec-butylamine to form the final product, N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide. The synthesis of N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the activity of several kinases that are involved in tumor growth and angiogenesis, including RAF kinases and VEGFR-2. N-{4-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide 43-9006 has also been studied for its potential use in the treatment of other diseases, such as rheumatoid arthritis and psoriasis.